Cas no 1370698-27-3 (Aminooxy-PEG7-methane)
Aminooxy-PEG7-methane Chemical and Physical Properties
Names and Identifiers
-
- Aminooxy-PEG7-methane
- SB67252
- C70684
- BP-23223
- HY-140399
- AKOS040741140
- DA-61005
- 1370698-27-3
- CS-0114837
- O-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]hydroxylamine
-
- Inchi: 1S/C15H33NO8/c1-17-2-3-18-4-5-19-6-7-20-8-9-21-10-11-22-12-13-23-14-15-24-16/h2-16H2,1H3
- InChI Key: DGGSCAFEGLNJGW-UHFFFAOYSA-N
- SMILES: NOCCOCCOCCOCCOCCOCCOCCOC
Computed Properties
- Exact Mass: 355.22061701g/mol
- Monoisotopic Mass: 355.22061701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 21
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- Color/Form: Solid powder
Aminooxy-PEG7-methane Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Aminooxy-PEG7-methane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-500mg |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 500mg |
9262.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-1g |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 1g |
14107.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-250mg |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 250mg |
6127.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-100mg |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 100mg |
3990.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-500mg |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 500mg |
9262CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-1g |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 1g |
14107CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-250mg |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 250mg |
6127CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23223-100mg |
Aminooxy-PEG7-methane |
1370698-27-3 | 98% | 100mg |
3990CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BOX-7-100mg |
Aminooxy-PEG7-methane |
1370698-27-3 | >98.00% | 100mg |
¥1900.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BOX-7-250mg |
Aminooxy-PEG7-methane |
1370698-27-3 | >98.00% | 250mg |
¥2950.0 | 2023-09-19 |
Aminooxy-PEG7-methane Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Aminooxy-PEG7-methane
Recent Advances in Aminooxy-PEG7-methane (CAS: 1370698-27-3) Research: Applications and Innovations
The chemical compound Aminooxy-PEG7-methane (CAS: 1370698-27-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and versatile applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, functional mechanisms, and potential therapeutic applications. Recent studies highlight its role as a critical linker in bioconjugation, enabling the development of novel drug delivery systems and diagnostic tools.
One of the key attributes of Aminooxy-PEG7-methane is its aminooxy functional group, which facilitates efficient oxime ligation with aldehydes and ketones. This property has been exploited in the development of antibody-drug conjugates (ADCs) and other targeted therapies. Recent publications in journals such as Bioconjugate Chemistry and Journal of Medicinal Chemistry have demonstrated its utility in creating stable and biocompatible conjugates, thereby enhancing the efficacy and specificity of therapeutic agents.
In addition to its role in bioconjugation, Aminooxy-PEG7-methane has been investigated for its potential in improving the pharmacokinetic profiles of small-molecule drugs. The polyethylene glycol (PEG) spacer in its structure contributes to increased solubility and reduced immunogenicity, making it an attractive candidate for drug formulation. A 2023 study published in Molecular Pharmaceutics reported the successful use of this compound in prolonging the half-life of a peptide-based therapeutic, underscoring its value in drug development.
Emerging research also explores the application of Aminooxy-PEG7-methane in nanotechnology and materials science. Its ability to form stable linkages with nanoparticles has opened new avenues for the design of multifunctional nanocarriers. For instance, a recent study in ACS Nano detailed the use of this compound to functionalize gold nanoparticles, enabling targeted drug delivery and real-time imaging in cancer therapy. These advancements highlight the compound's potential to bridge the gap between chemistry and biomedical applications.
Despite these promising developments, challenges remain in optimizing the synthesis and scalability of Aminooxy-PEG7-methane for industrial applications. Researchers are actively investigating novel catalytic methods and green chemistry approaches to address these issues. A 2024 review in Chemical Reviews summarized current strategies and future directions, emphasizing the need for interdisciplinary collaboration to fully realize the compound's potential.
In conclusion, Aminooxy-PEG7-methane (CAS: 1370698-27-3) represents a pivotal tool in modern chemical biology and pharmaceutical research. Its applications span from drug conjugation to nanotechnology, offering innovative solutions to longstanding challenges in therapeutics and diagnostics. Continued research and development in this area are expected to yield further breakthroughs, solidifying its role in the advancement of precision medicine.
1370698-27-3 (Aminooxy-PEG7-methane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)